2-(diethylamino)ethyl 4-[(1-adamantylcarbonyl)amino]benzoate

• IUPAC Name: 2-(diethylamino)ethyl 4-(adamantane-1-carbonylamino)benzoate
• InChI: InChI=1S/C24H34N2O3/c1-3-26(4-2)9-10-29-22(27)20-5-7-21(8-6-20)25-23(28)24-14-17-11-18(15-24)13-19(12-17)16-24/h5-8,17-19H,3-4,9-16H2,1-2H3,(H,25,28)
• InChI Key: QJHGKFMCFXPLNQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)NC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C24H34N2O3
• Molecular Weight: 398.5 g/mol

Description

2-(diethylamino)ethyl 4-[(1-adamantylcarbonyl)amino]benzoate, also known as ABEA, is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields. ABEA is a derivative of benzoic acid and is synthesized through a multistep process.

Scientific Research Applications

Synthesis and Structural Studies

Research into similar compounds reveals their potential in forming stable complexes and catalysts for polymerization processes. For instance, N-Adamantyl-2-aminopyridines have been found to form C2-symmetric aminopyridinato complexes with zirconium, demonstrating stability with respect to ligand redistribution. These complexes have been used as catalysts for ethylene polymerization, showcasing similar productivity to related systems (Morton, O'Shaughnessy, & Scott, 2000).

Physico-Chemical Properties for Drug Design

Investigations into derivatives of similar structures have explored their physico-chemical properties, focusing on parameters like lipophilicity, surface activity, and adsorbability. These studies are crucial for understanding the relationship between a compound's structure and its biological activity, forming the basis for quantitative structure-activity relationship (QSAR) studies. Such research aids in drug design by identifying spectral characteristics, pKa values, and parameters of lipophilicity (Stankovicová et al., 2014).

Gas Transport Properties in Polymer Science

A new diamine monomer incorporating the adamantyl moiety has been synthesized and polymerized with different diacids to create poly(ether amide)s. These polymers exhibit notable gas transport properties, with specific polymers showing high permselectivity for O2/N2 and CO2/CH4. This research has significant implications for developing new materials for gas separation technologies (Bera et al., 2014).

Modular Ligands in Catalysis

Another field of application is the synthesis of modular amino alcohol ligands containing bulky alkyl groups, demonstrating their use as chiral controllers in the catalytic addition of diethylzinc to aldehydes. These findings highlight the potential of such compounds in asymmetric synthesis, offering a pathway to high enantioselectivities in organic reactions (Jimeno et al., 2003).